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Compound of Interest

Compound Name: Methyl 4-(cyanoacetyl)benzoate

Cat. No.: B1331329 Get Quote

An In-depth Overview of the Synthesis, Properties, and Therapeutic Potential of a Versatile

Benzoate Derivative

Methyl 4-(cyanoacetyl)benzoate is a chemical compound that holds significant interest for

researchers and scientists in the field of drug discovery and development. Its unique structure,

incorporating a cyanoacetyl group, positions it as a valuable building block in medicinal

chemistry. This technical guide provides a comprehensive overview of its chemical identity,

physicochemical properties, a detailed synthesis protocol, and its potential as a modulator of

key biological pathways relevant to therapeutic intervention.

Chemical Identity and Physicochemical Properties
The nomenclature and key physicochemical properties of Methyl 4-(cyanoacetyl)benzoate
are summarized below, providing a foundational understanding of this molecule. The official

IUPAC name for this compound is methyl 4-(2-cyanoacetyl)benzoate.[1]

Table 1: Chemical Identifiers and Properties
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Property Value Reference

IUPAC Name
methyl 4-(2-

cyanoacetyl)benzoate
[1]

Synonyms

Methyl 4-cyanoacetylbenzoate,

3-Oxo-3-[4-

(methoxycarbonyl)phenyl]prop

anenitrile

CAS Number 69316-08-1

Molecular Formula C₁₁H₉NO₃ [2]

Molecular Weight 203.19 g/mol [2]

Appearance Beige flaky crystals [2]

Melting Point 171-173 °C [2]

Purity Typically ≥98%

Synthesis of Methyl 4-(cyanoacetyl)benzoate
The synthesis of Methyl 4-(cyanoacetyl)benzoate can be achieved through the reaction of

methyl 4-chlorocarbonylbenzoate with cyanoacetic acid. A general and effective experimental

protocol is detailed below.

Experimental Protocol
Materials:

Cyanoacetic acid

Magnesium sulfate (MgSO₄)

2,2'-bipyridine

Tetrahydrofuran (THF)

n-butyllithium (n-BuLi) in hexane
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Methyl 4-chlorocarbonylbenzoate

Methanol

1 M Hydrochloric acid (HCl)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution (NaHCO₃)

Procedure:

Preparation of the Dianion of Cyanoacetic Acid: In a 500-mL three-necked flask equipped

with two dropping funnels and a mechanical stirrer, dissolve cyanoacetic acid (2

equivalents), a catalytic amount of MgSO₄, and 2,2'-bipyridine in THF.

Cooling and Inert Atmosphere: Flush the system with nitrogen and cool the reaction mixture

to -78 °C using a dry ice/acetone bath.

Addition of n-Butyllithium: Slowly add n-butyllithium solution (4 equivalents) via a dropping

funnel with constant stirring. The appearance of a slight purple color indicates the formation

of the dianion. Continue stirring for an additional 30 minutes.

Acylation: Add a solution of methyl 4-chlorocarbonylbenzoate (1 equivalent) in methanol

dropwise. The cloudy solution will turn yellow.

Reaction Progression: Stir the reaction mixture at -78 °C for 1 hour.

Warming to Room Temperature: Remove the cooling bath and allow the reaction to slowly

warm to room temperature, then continue stirring for 1 hour.

Quenching: Quench the reaction by the dropwise addition of 1 M HCl solution until the

solution becomes clear yellow.

Extraction: Add water and dichloromethane to the flask and transfer the mixture to a

separatory funnel. Extract the aqueous layer three times with dichloromethane.
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Washing and Drying: Combine the organic layers and wash twice with a saturated sodium

bicarbonate solution. Dry the organic layer over magnesium sulfate.

Purification: Filter the solution and concentrate it using a rotary evaporator. Purify the crude

product by flash chromatography (hexane:ethyl acetate = 6:1) to yield the final product.[2]

Synthesis Workflow
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Dianion Preparation

Acylation Reaction

Workup & Purification

Cyanoacetic Acid + MgSO4 +
2,2'-bipyridine in THF

Cool to -78°C under N2

Add n-BuLi (4 eq)
Stir for 30 min

Methyl 4-chlorocarbonylbenzoate
(1 eq) in Methanol

Stir at -78°C for 1h
Warm to RT for 1h

Quench with 1M HCl

Extract with CH2Cl2

Wash with NaHCO3

Dry over MgSO4

Flash Chromatography

Methyl 4-(cyanoacetyl)benzoate
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Glucose-6-Phosphate G6PD

6-Phosphoglucono-
δ-lactone

NADPH

6-Phosphogluconate

6PGD

Ribulose-5-Phosphate

NADPH

Ribose-5-Phosphate Nucleotide
Biosynthesis

Methyl Benzoate
Derivatives

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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